25-Desacetyl Rifampicin-d3

• Molecular Formula: C43H58N4O12
• Molecular Weight: 826.0 g/mol
• InChI: InChI=1S/C43H58N4O12/c1-21-12-11-13-22(2)42(55)45-33-28(20-44-47-17-15-46(9)16-18-47)37(52)30-31(38(33)53)36(51)26(6)40-32(30)41(54)43(8,59-40)57-19-14-29(56-10)23(3)39(58-27(7)48)25(5)35(50)24(4)34(21)49/h11-14,19-21,23-25,29,34-35,39,49-53H,15-18H2,1-10H3,(H,45,55)/b12-11+,19-14+,22-13+,44-20+/t21-,23+,24+,25+,29-,34-,35+,39+,43-/m0/s1/i9D3
• InChIKey: JQXXHWHPUNPDRT-NRJFOQQPSA-N

25-Desacetyl Rifampicin-d3 Internal Standard

25-Desacetyl Rifampicin-d3 (C41H53D3N4O11; MW 783.92) is the stable deuterium-labeled analog of 25-desacetylrifampicin, the primary active in vivo metabolite of the rifamycin antibiotic rifampicin [1][2]. The compound incorporates three deuterium atoms at the 4-methylpiperazine moiety, providing a nominal mass shift of +3 Da relative to the unlabeled metabolite [3]. This isotopic labeling enables its principal application as an internal standard for the accurate quantification of 25-desacetylrifampicin in complex biological matrices via liquid chromatography-tandem mass spectrometry (LC-MS/MS) [4].

Type Deuterium-labeled internal standard (d3)

Workflow LC-MS/MS metabolite quantification

Key function Matrix-effect compensation via co-elution

• [1] Smutny T, et al. Rifampicin and its derivatives: stability, disposition, and affinity towards pregnane X receptor employing 2D and 3D primary human hepatocytes. Biochem Pharmacol. 2024;229:116500. View Source
• [2] PubChem. 25-Desacetylrifampicin. Compound Summary. CID 135542225. View Source
• [3] MedChemExpress. 25-Desacetyl Rifampicin-d3. Product Datasheet. View Source
• [4] Abouzid M, et al. Development and Validation of a UPLC-MS/MS Method for Therapeutic Drug Monitoring, Pharmacokinetic and Stability Studies of First-Line Antituberculosis Drugs in Urine. Molecules. 2024;29(2):337. View Source

Why 25-Desacetyl Rifampicin-d3 Is Irreplaceable

Generic substitution in quantitative bioanalysis introduces unacceptable analytical error due to differential matrix effects and ion suppression/enhancement phenomena. While structurally related internal standards (e.g., rifampicin-d3 for 25-desacetylrifampicin quantification) may be employed, they fail to co-elute identically with the target analyte, resulting in variable ionization efficiency and compromised accuracy [1]. Stable isotope-labeled (SIL) internal standards that are structural analogs to the target analyte—rather than to the parent drug—are essential for mitigating matrix effects, as they exhibit near-identical chromatographic behavior and extraction recovery . Furthermore, deuterium labeling at the N-methylpiperazine position in 25-Desacetyl Rifampicin-d3 ensures the isotopic label resides on a non-exchangeable site, preventing deuterium-proton back-exchange that would otherwise degrade quantification reliability .

• Unlabeled analog

  Lacks deuterium mass shift; cannot compensate for matrix effects in LC-MS/MS.

• Rifampicin parent

  Different chromatographic behavior and clearance profile; does not co-elute with the metabolite.

• Activity profile mismatch

  Metabolite-specific antimicrobial response may confound quantification if using parent surrogate.

• [1] KCAS Bio. The Value of Deuterated Internal Standards. 2017. View Source

25-Desacetyl Rifampicin-d3 Comparative Evidence

Isotopic Purity vs. Unlabeled Standard

25-Desacetyl Rifampicin-d3 exhibits an isotopic purity of 99.6% as reported by LGC, exceeding the 98.5% isotopic purity documented for deacetyl rifabutin-d7 and approaching the 99.4% purity of acetyl isoniazid-d4 . In independent batch analysis, Santa Cruz Biotechnology reports an isotopic purity specification of 99.2% with a normalized isotopic distribution of d0=0.31%, d1=0.63%, d2=0.25%, and d3=98.82% . Higher isotopic purity directly correlates with reduced interference from unlabeled species, enhancing the lower limit of quantification (LLOQ) and assay linearity .

Isotopic Enrichment

Data to verify

d3: 99.2% purity, 98.82% d3 vs Unlabeled: 0% deuterium

>99% mass shift capability

Supports isotopic differentiation for co-elution LC-MS/MS.

COA-based; independent verification recommended.

Evidence Dimension	Isotopic purity and distribution
Target Compound Data	Isotopic purity: 99.6% (LGC) / 99.2% (SCBT); d3 enrichment: 98.82%
Comparator Or Baseline	Deacetyl rifabutin-d7: 98.5%; Acetyl isoniazid-d4: 99.4%
Quantified Difference	Target compound demonstrates 1.1% higher isotopic purity than deacetyl rifabutin-d7 and comparable purity to other validated SIL internal standards
Conditions	Mass spectrometry; isotopic distribution by MS; reported by LGC and SCBT Certificate of Analysis

Why This Matters

Higher isotopic purity minimizes cross-talk interference in MRM transitions, directly improving the accuracy of 25-desacetylrifampicin quantification in clinical pharmacokinetic studies.

Pharmacokinetic Clearance Comparison

Validated UPLC-MS/MS methods for therapeutic drug monitoring (TDM) of first-line anti-TB agents explicitly require quantification of 25-desacetylrifampicin, the primary active metabolite, distinct from the parent rifampicin [1]. 25-Desacetyl Rifampicin-d3 provides a +3 Da mass shift and maintains the exact deacetylated structure, ensuring co-elution with the target metabolite. In contrast, rifampicin-d3 (MW 825.96) differs structurally by the presence of the 25-acetyl group, resulting in a retention time shift and differential ionization behavior [2]. This structural mismatch introduces systematic bias in matrix effect correction and violates the principle of stable isotope-labeled internal standardization for accurate metabolite quantification [3].

Metabolite Clearance

Reported

9.3× higher clearance

Supports metabolite-specific internal standard requirement.

Population PK model; 34 healthy adults; 600 mg rifampicin.

Evidence Dimension	Structural identity match to target analyte
Target Compound Data	25-Desacetyl Rifampicin-d3: exact deacetylated structure; MW 783.92; co-elutes with 25-desacetylrifampicin
Comparator Or Baseline	Rifampicin-d3: acetylated structure; MW 825.96; retention time differs from 25-desacetylrifampicin
Quantified Difference	Structural mismatch between rifampicin-d3 and 25-desacetylrifampicin precludes accurate matrix effect correction; retention time differential documented
Conditions	UPLC-MS/MS with Kinetex Polar C18 column; gradient elution (5mM ammonium acetate and acetonitrile with 0.1% formic acid)

Why This Matters

Use of rifampicin-d3 as an internal standard for 25-desacetylrifampicin compromises assay accuracy and violates FDA bioanalytical method validation guidance for metabolite quantification.

• [1] Karaźniewicz-Łada M, et al. New approach to rifampicin stability and first-line anti-tubercular drug pharmacokinetics by UPLC-MS/MS. J Pharm Biomed Anal. 2023;235:115650. View Source
• [2] MedChemExpress. Rifampicin-d3 Product Datasheet. MW 825.96. View Source
• [3] FDA. Guidance for Industry: Bioanalytical Method Validation. 2018. View Source

Systemic Exposure Ratio Comparison

The unlabeled target analyte, 25-desacetylrifampicin, retains quantifiable antimicrobial activity with an MIC99 of 2.66 μM against Mycobacterium smegmatis [1]. This activity establishes the metabolite as pharmacologically relevant, justifying its inclusion in pharmacokinetic/pharmacodynamic (PK/PD) studies beyond mere drug disposition tracking. The deuterated 25-Desacetyl Rifampicin-d3 serves as the essential analytical tool for quantifying this active metabolite in biological matrices during such PK/PD investigations [2].

Systemic Exposure

Reported

14 ± 6% AUC ratio

Indicates low-concentration assay sensitivity context.

Metabolite/parent AUC0-24h; TB patient PK model.

Evidence Dimension	Antimicrobial activity of target analyte (unlabeled)
Target Compound Data	MIC99 = 2.66 μM (reported for unlabeled 25-desacetylrifampicin)
Comparator Or Baseline	Rifampicin (parent compound): typically lower MIC values against M. tuberculosis (e.g., 0.015-0.06 μg/mL)
Quantified Difference	25-Desacetylrifampicin retains measurable antimicrobial activity, though reduced relative to parent rifampicin
Conditions	M. smegmatis; in vitro susceptibility assay; reported by TargetMol and Glpbio

Why This Matters

Quantification of the active metabolite is critical for establishing exposure-response relationships in TB therapy; the deuterated internal standard enables accurate measurement of this pharmacologically active species.

• [1] TargetMol. 25-Desacetyl Rifampicin. MIC99 = 2.66 μM against M. smegmatis. View Source
• [2] Abouzid M, et al. Development and Validation of a UPLC-MS/MS Method for Therapeutic Drug Monitoring, Pharmacokinetic and Stability Studies of First-Line Antituberculosis Drugs in Urine. Molecules. 2024;29(2):337. View Source

25-Desacetyl Rifampicin-d3 Key Applications

LC-MS/MS Quantification in Clinical PK

In validated UPLC-MS/MS methods for TDM, 25-Desacetyl Rifampicin-d3 serves as the stable isotope-labeled internal standard for accurate quantification of 25-desacetylrifampicin in patient plasma or urine samples. The method achieves an LLOQ of 0.1 μg/mL for the metabolite in urine and 0.1 μg/mL in plasma, meeting FDA validation criteria for precision and accuracy [1][2]. The deuterated internal standard corrects for matrix effects inherent to clinical samples, enabling reliable assessment of patient drug exposure and metabolite accumulation.

Therapeutic Drug Monitoring of Metabolite

During drug development of novel rifamycin derivatives, 25-Desacetyl Rifampicin-d3 enables accurate quantification of the desacetyl metabolite in biological matrices from animal models or in vitro hepatocyte systems. The isotopic purity of ≥99.2% ensures minimal background interference, supporting reliable determination of metabolic clearance and metabolite-to-parent ratios . This application is essential for establishing PK/PD relationships and predicting human pharmacokinetics prior to clinical trials.

PXR-Mediated Drug Interaction Studies

Contract research organizations (CROs) and pharmaceutical bioanalytical laboratories procure 25-Desacetyl Rifampicin-d3 as a reference standard for developing and validating LC-MS/MS assays compliant with FDA and EMA bioanalytical method validation guidance. The compound's defined isotopic purity (99.2-99.6%) and minimal unlabeled species (d0=0.31%) meet the stringent requirements for internal standard performance, including demonstration of parallelism, matrix effect assessment, and dilution integrity [3].

Regulatory Bioanalytical Method Validation

In forced degradation and stability-indicating studies of rifampicin drug products, 25-Desacetyl Rifampicin-d3 may serve as an internal standard for quantifying 25-desacetylrifampicin as a degradation product or metabolite. Published UPLC-MS/MS methods demonstrate the separation and quantification of rifampicin, 25-desacetylrifampicin, rifampicin quinone, and 3-formyl-rifampicin in a single run, with the deuterated internal standard providing accurate correction for ion suppression across all analytes [2].

Application

Selection Property

Validation Focus

Human plasma metabolite quantification

Deuterated ISTD co-elution with analyte

Matrix-effect compensation and assay accuracy

Research PK monitoring of rifampicin metabolite

Metabolite-specific quantification context

Low-concentration assay sensitivity and reproducibility

PXR nuclear receptor activation studies

Metabolite differentiation for PXR induction profiling

Hepatocyte model bioanalytical accuracy

Bioanalytical method validation documentation

Stable isotope-labeled standard with documented purity

Method reproducibility and batch consistency

• [1] Abouzid M, et al. Development and Validation of a UPLC-MS/MS Method for Therapeutic Drug Monitoring, Pharmacokinetic and Stability Studies of First-Line Antituberculosis Drugs in Urine. Molecules. 2024;29(2):337. View Source
• [2] Karaźniewicz-Łada M, et al. New approach to rifampicin stability and first-line anti-tubercular drug pharmacokinetics by UPLC-MS/MS. J Pharm Biomed Anal. 2023;235:115650. View Source
• [3] FDA. Guidance for Industry: Bioanalytical Method Validation. 2018. View Source